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Compound of Interest

Compound Name: 1,1,2-Trichloroethane

Cat. No.: B165190

This guide provides an objective comparison of the performance, environmental impact, and
safety profiles of 1,1,2-Trichloroethane and other prominent degreasing agents. The
information is intended for researchers, scientists, and drug development professionals who
require effective cleaning and degreasing solutions while considering health and environmental
factors. The data presented is compiled from various technical sources to facilitate an informed
selection process.

Introduction to 1,1,2-Trichloroethane

1,1,2-Trichloroethane is a colorless, sweet-smelling liquid solvent.[1] Historically, its strong
solvency has made it useful as a chemical intermediate and as a solvent for fats, oils, waxes,
and resins.[2] However, significant health and environmental concerns have necessitated a
thorough evaluation of its performance against safer, more sustainable alternatives. This
compound is toxic and should be handled with care.[2] High exposure can lead to central
nervous system depression, as well as adverse effects on the liver and kidneys. The U.S.
Environmental Protection Agency (EPA) has classified 1,1,2-Trichloroethane as a possible
human carcinogen.[1]

Environmentally, 1,1,2-Trichloroethane breaks down slowly in the air and can contribute to
photochemical smog. It does not bind well to soil and can leach into groundwater, where it may
persist for months to years.[1]

Performance Comparison of Degreasing Agents
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The effectiveness of a degreasing agent is primarily determined by its solvency power, often
quantified by the Kauri-Butanol (Kb) value. A higher Kb value indicates a more aggressive
solvent capable of dissolving heavy oils and greases.[3][4] The following tables summarize key
performance, environmental, and safety data for 1,1,2-Trichloroethane and its alternatives.

ble 1: Physical . | Sol

Boiling Point (°F / Kauri-Butanol (Kb)

Solvent Chemical Formula
°C) Value
) ~124 (similar to 1,1,1-
1,1,2-Trichloroethane C2H3Cl3 237 /114
TCA)

1,1,1-Trichloroethane

C2HsCls 165/74 124[5]
(TCA)
Trichloroethylene

C2HCIs 189 /87 129[5][6]
(TCE)
Perchloroethylene

C2Cla 250/121 90[3][5]
(PCE)
Methylene Chloride

CHzCl2 104 /40 136[3][6]
(MEC)
n-Propyl Bromide

CsH7Br 160/ 71 129[3]
(nPB)
NEXT-HD Pro 1,2-Trans Blend Not specified 94[7]
Toluene C7Hs 231/111 105[3][6]
Cyclohexane CeHa2 177/81 54.3[6]

Note: The Kb value for 1,1,2-Trichloroethane is not readily available in the provided search
results but is expected to be similar to its isomer, 1,1,1-Trichloroethane.

Table 2: Environmental Profile
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Solvent

Ozone Depletion
Potential (ODP)

Global Warming
Potential (GWP)

Environmental Fate
Summary

Breaks down slowly in

air; can leach into

1,1,2-Trichloroethane Low Low groundwater and
persist for months to
years.[1]

Classified as an
. ozone-depleting
1,1,1-Trichloroethane )
0.1 146 substance; production

(TCA)
phased out under the
Montreal Protocol.[8]
Does not significantly
deplete the ozone

Trichloroethylene layer but is a

~0 Low )

(TCE) persistent
environmental
contaminant.[8]

Not an ozone-

Perchloroethylene '

~0 Low depleting substance.
(PCE)
[8]
_ Not an ozone-
Methylene Chloride )
~0 Low depleting substance.
(MEC)
[8]
Listed by the EPA as
) an unacceptable
n-Propyl Bromide .
(nPB) Yes (Class 1) Low substitute for ozone-
n
depleting substances
in most cleaning uses.
Marketed as a more
environmentally

NEXT-HD Pro 0 87 _ _
responsible alternative
with zero ODP.[7]
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Table 3: Health and Safety Summary

Solvent

OSHA PEL (8-hr
TWA)

Carcinogenicity
Classification
(IARCIEPA)

Key Health Hazards

IARC: Not classifiable;

Central nervous

system depression,

1,1,2-Trichloroethane 10 ppm EPA: Possible human ] )
) liver and kidney
carcinogen
damage.[1]
Low toxicity compared
) » to other chlorinated
1,1,1-Trichloroethane Not classified as a
350 ppm ) solvents, but
(TCA) human carcinogen
overexposure can
cause CNS effects.[8]
CNS, kidney, liver,
IARC: Group 1 )
_ _ immune system, and
) (Carcinogenic to )
Trichloroethylene reproductive system
100 ppm humans); EPA: N
(TCE) ) ] hazards.[9] Classified
Carcinogenic to
as a human
humans )
carcinogen.[10]
IARC: Group 2A Reasonably
Perchloroethylene (Probably anticipated to be a
100 ppm : : :
(PCE) carcinogenic to human carcinogen.
humans) [10]
IARC: Group 2A Reasonably
Methylene Chloride (Probably anticipated to be a
25 ppm

(MEC)

carcinogenic to

humans)

human carcinogen.
[10]

n-Propyl Bromide
(nPB)

0.1 ppm (ACGIH TLV)

NTP: Reasonably
anticipated to be a

human carcinogen

Neurotoxicity and
reproductive toxicity.
[10][11]

Experimental Protocols
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Objective evaluation of degreasing performance relies on standardized experimental methods.
Below are protocols for key tests used to assess solvent efficacy.

Kauri-Butanol Value Determination (ASTM D1133)

This method quantifies the solvency power of hydrocarbon solvents.

o Objective: To measure the maximum amount of a solvent that can be added to a standard
solution of kauri resin in butanol without causing turbidity.[3]

e Apparatus:
o 250-mL flask
o 50-mL burette
o Standard Kauri-Butanol solution (20g of kauri resin in butan-1-ol).[6]
e Procedure:
o A standard solution of kauri resin dissolved in butyl alcohol is prepared.

o The solvent being tested is slowly titrated from a burette into a measured volume of the
kauri resin solution.

o The mixture is continuously observed against a standardized printed background.

o The titration is stopped at the "cloud-point,” which is the point where the printed text
becomes blurry when viewed through the flask.[12]

o The volume of solvent added (in milliliters) is recorded as the Kb value. A higher volume
indicates stronger solvency.[12]

Gravimetric Analysis for Cleaning Effectiveness (Based
on ASTM G122)

This quantitative method measures the amount of soil removed from a standardized coupon.
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» Objective: To determine the cleaning efficiency of a degreaser by measuring weight change.

e Apparatus:

[¢]

Standardized metal coupons (e.g., stainless steel)

[¢]

Analytical balance (accurate to 0.1 mg)

[e]

Standardized soil (e.g., cutting oils, greases)[13]

o

Degreasing tank or beaker

e Procedure:

[¢]

Clean and dry a test coupon and record its initial weight (W1).

o Apply a known amount of a standardized soil (e.g., grease, oil) to the coupon and reweigh
(W2). The weight of the soil is (W2 - W1).

o Submerge the soiled coupon in the degreasing agent for a specified time and under
controlled conditions (e.g., temperature, agitation).

o Remove the coupon, rinse if required by the protocol, and dry it completely.
o Record the final weight of the coupon (W3). The weight of the remaining soil is (W3 - W1).

o Calculate the cleaning efficiency as a percentage: Efficiency (%) = [(W2 - W1) - (W3 -
W1))/ (W2 - W1)] x 100

Water Break Test

A simple, qualitative method to assess surface cleanliness after degreasing.

o Objective: To visually determine if a surface is free of hydrophobic contaminants like oil and
grease.

e Procedure:

o After the degreasing process, the part is rinsed with clean water.
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o The part is held in a vertical position, and the surface is observed as the water drains.
o Clean Surface: A continuous, unbroken film of water remains on the surface.

o Contaminated Surface: The water film breaks, coalescing into droplets or beads, indicating
the presence of residual hydrophobic soils.[14]

Visualized Workflows and Relationships

Diagrams can clarify complex processes and relationships between different degreasing
agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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